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Clinical Trial Results for Gandotinib in MPNs

The following tables summarize the efficacy and safety data from clinical trials of gandotinib in patients
with MPNs.

Key Efficacy Findings

Trial Phase ) . Most Frequent Grade 3/4
Patient Population (Overall Response Rate -
& Focus Adverse Events (22%)
ORR)
Phase 2 [1] Polycythemia Vera 95% ORR [1] [2] Anemia (11.6%),
[2] (PV) with JAK2 V617F Hyperuricemia (3.2%), Fatigue

(2.9%), Diarrhea (2.2%),
Thrombocytopenia (2.2%) [1]

[2]

Phase 2[1] Essential 90.5% ORR [1] [2]
[2] Thrombocythemia (ET)

with JAK2 V617F
Phase 2 [1] Essential 43.7% ORR [1] [2]
[2] Thrombocythemia (ET)

without JAK2 V617F
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. Key Efficacy Findings
Trial Phase ) . Most Frequent Grade 3/4
Patient Population (Overall Response Rate -
& Focus ORR) Adverse Events (=2%)

Phase 2[1] Myelofibrosis (MF) with  9.1% ORR [1] [2]

[2] JAK2 V617F

Phase 2 [1] Myelofibrosis (MF) 0% ORR [1] [2]

[2] without JAK2 V617F

Phase 1 Mostly Myelofibrosis 29% of MF patients Diarrhea (55.3%, majority
(Dose (MF) achieved clinical Grade 1), Nausea (42.1%,
Finding) improvement; 52% had majority Grade 1) [3] [4]
[3][4] >50% reduction in MPN-

SAF TSS at 12 weeks [3] [4]

Experimental Protocol & Patient Demographics

Here is a detailed look at how the key Phase 2 study was conducted and the patients involved.

Aspect Study 1: Phase 2 Trial [1] [2] Study 2: Phase 1 Trial [3] [4]

Study Design Multicenter, single-arm, outpatient Multicenter, non-randomized, open-label,
study [1] [2] dose-escalation study [3] [4]

Intervention Gandotinib 120 mg administered orally ~ Oral gandotinib at escalating doses to
once daily [1] [2] determine Maximum Tolerated Dose

(MTD) [3] [4]

Patient 138 patients with MPNs (PV, ET, MF) 38 patients with JAK2 V617F-positive MF,
Population [1] [2] PV, or ET (31 with MF) [3] [4]

Key Inclusion Diagnosis of PV, ET, or MF; JAK2 Diagnosis of PV, ET, or MF as per WHO
Criteria V617F mutation status was assessed criteria; presence of JAK2 V617F mutation

[1] [3] [4]
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Aspect Study 1: Phase 2 Trial [1] [2] Study 2: Phase 1 Trial [3] [4]

Primary Evaluate efficacy, safety, and Determine safety, tolerability, and

Objectives pharmacokinetics [1] [2] recommended oral daily dose (MTD) [3]
[4]

| Secondary/Exploratory Objectives | - Overall Response Rate (ORR) [1]

Symptom improvement (MPN-SAF TSS, BFI) [1]
Pharmacokinetics (PK) [1] | - Pharmacokinetic parameters [3] [4]

Evidence of efficacy (clinical improvement, spleen reduction) [3] [4]
Patient-reported outcomes (MPN-SAF, QLQ-C30) [3] |

The JAKISTAT Signaling Pathway and Gandotinib's
Role

Gandotinib is a potent, selective small-molecule inhibitor of JAK2, designed to preferentially target the
mutated JAK2 V617F isoform that drives constitutive signaling in most MPNs [1] [3] [4]. The diagram

below illustrates this pathway and where gandotinib acts.
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Cytokine/Growth Factor Gandotinib (LY2784544)
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Click to download full resolution via product page

The JAK/STAT pathway is a critical signaling module that regulates processes like hematopoiesis and

immune response [5]. In MPNs, mutations like JAK2 V617F lead to constitutive activation of this pathway,

even in the absence of normal cytokine signals, resulting in the overproduction of blood cells and

inflammatory symptoms associated with these diseases [3] [4] [5]. Gandotinib acts by inhibiting the

activated JAK? kinase, thereby dampening this aberrant signaling [1] [3].
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Key Insights for Researchers

¢ Mutation-Driven Efficacy: Gandotinib's efficacy is highly dependent on the JAK2 V617F mutation,
showing superior response rates in PV and ET patients with the mutation compared to those without
it. Its activity in myelofibrosis, however, appears limited [1] [2].

e Symptom Burden Assessment: The trials used validated patient-reported outcome (PRO) tools like
the MPN-Symptom Assessment Form (MPN-SAF) and Brief Fatigue Inventory (BFI). At one year,
44% of patients experienced a =250% improvement in MPN-SAF Total Symptom Score, underscoring
the drug's potential impact on quality of life [1] [6].

e Dosing and Tolerability: The 120 mg once-daily dose was established as the maximum tolerated
dose (MTD) in Phase 1 studies. Hyperuricemia and increased blood creatinine were identified as
dose-limiting toxicities, suggesting the need for monitoring and potential prophylactic management [3]

[4].

Gandotinib presents a mutation-targeted therapeutic option for JAK2 V617F-positive polycythemia vera
and essential thrombocythemia. Its differentiated efficacy profile and manageable safety data support its

potential as a targeted agent, though its utility appears more limited in myelofibrosis.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[https://www.smolecule.com/products/b54807 7#gandotinib-clinical-trial-results-phase-2-mpn-

outcomes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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